Cas no 1555437-69-8 (5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one)

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused furopyrimidinone core, which serves as a versatile intermediate in pharmaceutical and organic synthesis. Its unique structure offers reactivity at multiple sites, enabling functionalization for the development of bioactive molecules. The compound is particularly valuable in medicinal chemistry due to its potential as a scaffold for kinase inhibitors and other therapeutic agents. Its stability under standard conditions and compatibility with various synthetic methodologies enhance its utility in research and industrial applications. High purity grades ensure reproducibility in experimental and production settings, making it a reliable choice for advanced chemical synthesis.

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one structure

1555437-69-8 structure

Product Name:5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one

CAS No:1555437-69-8

MF:C₆H₆N₂O₂

MW:138.124041080475

CID:4817371

Update Time:2025-05-21

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 5,7-DIHYDROFURO[3,4-D]PYRIMIDIN-4(3H)-ONE
- 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one
- Inchi： 1S/C6H6N2O2/c9-6-4-1-10-2-5(4)7-3-8-6/h3H,1-2H2,(H,7,8,9)
- InChI Key： ZQTIECFDGXRNRH-UHFFFAOYSA-N
- SMILES： O1CC2=C(C(NC=N2)=O)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 242
XLogP3: -1.5
Topological Polar Surface Area: 50.7

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089006640-1g	5,7-Dihydrofuro[3,4-d]pyrimidin-4(3h)-one	1555437-69-8	95%	1g	$643.50	2022-04-02
Chemenu	CM506521-1g	5,7-Dihydrofuro[3,4-d]pyrimidin-4(3H)-one	1555437-69-8	95%	1g	$***	2023-03-30

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one

Comprehensive Overview of 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one (CAS No. 1555437-69-8): Structure, Applications, and Research Insights

5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one (CAS No. 1555437-69-8) is a heterocyclic organic compound with a fused furopyrimidine scaffold, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a dihydrofuran ring fused to a pyrimidinone core, enables diverse biological interactions, making it a promising candidate for drug discovery. Researchers frequently explore its derivatives for kinase inhibition, antiviral activity, and anti-inflammatory properties, aligning with current trends in precision medicine and targeted therapies.

The compound’s synthetic versatility allows modifications at multiple positions, facilitating the development of analogs with enhanced bioavailability and selectivity. Recent studies highlight its potential in addressing neurodegenerative disorders and metabolic syndromes, topics highly searched in academic and biotech communities. For instance, its structural similarity to purine bases makes it a subject of interest in nucleoside mimicry, a strategy widely employed in antiviral drug design—a hot topic post-pandemic.

From a green chemistry perspective, synthetic routes for 1555437-69-8 emphasize catalyst-free reactions and solvent optimization, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a common query among quality control professionals. Additionally, its crystallographic data (often searched in material science databases) reveals intermolecular hydrogen bonding patterns, aiding in co-crystal engineering for improved drug formulations.

Beyond pharmaceuticals, 5,7-Dihydrofuro[3,4-D]pyrimidin-4(3H)-one derivatives show promise in agrochemical innovation, particularly as biodegradable pesticides, addressing global demands for eco-friendly crop protection. Patent analyses indicate growing IP filings around its structure-activity relationships (SAR), a keyword frequently associated with AI-driven drug discovery platforms. This aligns with the rise of computational chemistry tools in accelerating lead optimization.

In summary, CAS No. 1555437-69-8 represents a multifaceted building block bridging medicinal chemistry and materials science. Its relevance to precision therapeutics and sustainable synthesis ensures continued exploration, while its nomenclature (furopyrimidinone) remains a staple in chemical literature searches. Future research may uncover novel applications in bioconjugation or photodynamic therapy, further expanding its industrial footprint.